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Introduction

Malondialdehyde (MDA) is a highly reactive three-carbon dialdehyde that serves as a
prominent biomarker for oxidative stress.[1][2] It is a major end-product of polyunsaturated fatty
acid (PUFA) peroxidation, a process where reactive oxygen species (ROS) degrade lipids,
leading to cellular damage.[3][4] Due to its ability to react with and modify various
biomolecules, including proteins, DNA, and phospholipids, MDA is implicated in the
pathogenesis of numerous diseases, such as cancer, cardiovascular diseases, and
neurodegenerative disorders.[5][6][7] This guide provides an in-depth overview of the core
chemical and physical properties of MDA, its biological reactivity, its role in signaling pathways,
and detailed protocols for its quantification.

Chemical and Physical Properties

MDA, with the chemical formula C3H4O2, exists in equilibrium between its dialdehyde and enol
forms.[1][8] In aqueous solutions under physiological conditions, it is primarily found as the
enolate anion, which has a pKa of 4.46.[2][9] While pure MDA is a solid at room temperature, it
is highly reactive and not shelf-stable; therefore, it is often generated in situ by hydrolyzing its
commercially available acetal precursors, such as 1,1,3,3-tetramethoxypropane (TMP) or
1,1,3,3-tetraethoxypropane (TEP).[8][10]
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Table 1: Physical and Chemical Properties of Malondialdehyde

Property Value Source(s)
Molecular Formula C3H402 [1]
Molar Mass 72.063 g-mol—1 [8][11]
Appearance (?olorle.ss to yellowish needle- (11[9]
like solid
Melting Point 72-74 °C [1][9]
Boiling Point 108 °C (decomposes) [1][8]
Density 0.991 g/mL [1]8]
pKa 4.46 [2][9]
Solubility in Water >100 g/L at 25 °C [1]
UV Absorbance Max (in water)  Weak n — T11* transition [12]
UV Absorbance Max (organic 234 nm (sym-cis enol), 271 nm [12]
solvents) (sym-trans enol)

Biosynthesis, Reactivity, and Biological Significance
Biosynthesis via Lipid Peroxidation

MDA is primarily generated through the oxidative degradation of polyunsaturated fatty acids.
This process is initiated by ROS, which abstract a hydrogen atom from a lipid molecule,
creating a lipid radical. This radical reacts with oxygen to form a lipid peroxyl radical,
propagating a chain reaction that ultimately leads to the formation of unstable bicyclic
endoperoxides, which then decompose to yield MDA and other reactive aldehydes.[4][13][14]
MDA can also be produced enzymatically as a byproduct during the biosynthesis of
thromboxane A2 from arachidonic acid.[4][13][14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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